Cas no 7020-68-0 (4-Ethoxy-1H-pyridin-2-one)

• Product Name: 4-Ethoxy-1H-pyridin-2-one
• CAS No: 7020-68-0
• MF: C₇H₉NO₂
• MW: 139.151861906052
• MDL: MFCD01646186
• CID: 4784286
• PubChem ID: 817729
• Update Time: 2025-04-23

4-Ethoxy-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-1H-pyridin-2-one
• 4-ethoxypyridin-2-ol
• 4-Ethoxy-pyridin-2-ol
• 4-ethoxy-1,2-dihydropyridin-2-one
• SBB086067
• 4-Ethoxy-1H-pyridin-2-one

• MDL： MFCD01646186
• Inchi： 1S/C7H9NO2/c1-2-10-6-3-4-8-7(9)5-6/h3-5H,2H2,1H3,(H,8,9)
• InChI Key： BBHMRJVDQITBGF-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CNC(C=1)=O

Computed Properties

• Exact Mass: 139.063328530g/mol
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 4-Ethoxy-1H-pyridin-2-one

4-Ethoxy-1H-pyridin-2-one (CAS No. 7020-68-0): A Comprehensive Overview of Properties and Applications

4-Ethoxy-1H-pyridin-2-one (CAS No. 7020-68-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule, featuring an ethoxy-substituted pyridinone core, exhibits unique chemical properties that make it valuable for various synthetic applications. Its molecular formula is C₇H₉NO₂, with a molecular weight of 139.15 g/mol.

The compound's structural features, including the pyridin-2-one scaffold and ethoxy functional group, contribute to its versatility in medicinal chemistry. Researchers are particularly interested in its potential as a building block for drug discovery, especially in developing kinase inhibitors and anti-inflammatory agents. Recent studies have explored its role in modulating biological pathways, aligning with current trends in precision medicine and targeted therapy development.

From a physical property perspective, 4-Ethoxy-1H-pyridin-2-one typically appears as a white to off-white crystalline powder at room temperature. It demonstrates moderate solubility in common organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO), while being less soluble in water. These solubility characteristics are crucial for formulation scientists working on drug delivery systems, particularly in the context of bioavailability enhancement - a hot topic in pharmaceutical development.

The synthesis of 4-Ethoxy-1H-pyridin-2-one typically involves the ethoxylation of 2-hydroxypyridine derivatives, followed by careful purification processes. Manufacturing protocols emphasize high purity standards (>98%), as demanded by pharmaceutical applications. Quality control measures include HPLC analysis and spectroscopic characterization (NMR, IR, MS), ensuring batch-to-batch consistency for research and development purposes.

In material science applications, this compound has shown promise as a ligand for metal-organic frameworks (MOFs) and coordination polymers. Its ability to form stable complexes with transition metals makes it interesting for catalysis research and nanomaterial development. These applications align with growing interest in sustainable chemistry and green synthesis methods, addressing current environmental concerns in chemical manufacturing.

The global market for 4-Ethoxy-1H-pyridin-2-one has seen steady growth, driven by increasing R&D investments in pharmaceutical and specialty chemical sectors. Major suppliers offer the compound in various quantities, from milligram-scale for research laboratories to kilogram quantities for industrial applications. Pricing trends reflect its status as a specialty chemical, with costs varying based on purity grade and purchase volume.

Storage and handling recommendations for 4-Ethoxy-1H-pyridin-2-one emphasize protection from moisture and light, typically suggesting storage in amber glass containers under inert atmosphere for long-term stability. These precautions maintain the compound's integrity for sensitive applications, particularly in pharmaceutical formulation development where purity is paramount.

Analytical methods for 4-Ethoxy-1H-pyridin-2-one characterization continue to evolve, with recent advancements incorporating UPLC-MS techniques for improved sensitivity and resolution. These methodological improvements support quality assurance in pharmaceutical applications, where impurity profiling is critical for regulatory compliance and safety assessment.

Emerging research directions explore the compound's potential in bioconjugation chemistry and prodrug design, leveraging its reactive sites for targeted modifications. These applications align with current trends in personalized medicine and the development of novel drug delivery systems. The compound's versatility makes it particularly valuable for medicinal chemists working on next-generation therapeutics.

Environmental fate studies of 4-Ethoxy-1H-pyridin-2-one indicate moderate biodegradability under aerobic conditions, with photodegradation playing a significant role in environmental breakdown. These characteristics are increasingly important considerations in green chemistry initiatives and sustainable pharmaceutical development practices.

Regulatory status varies by region, with most jurisdictions classifying 4-Ethoxy-1H-pyridin-2-one as a research chemical rather than a controlled substance. However, users should always consult local regulations before procurement or use, especially in pharmaceutical applications where compound screening may be required for compliance with drug development guidelines.

The scientific literature contains numerous references to 4-Ethoxy-1H-pyridin-2-one derivatives in patent applications, particularly in areas of kinase inhibition and anti-inflammatory activity. These intellectual property developments highlight the compound's importance in current drug discovery efforts and its potential for future therapeutic applications.

From a safety perspective, standard laboratory precautions are recommended when handling 4-Ethoxy-1H-pyridin-2-one, including the use of personal protective equipment and proper ventilation. While not classified as highly hazardous, material safety data sheets should always be consulted prior to use, particularly for large-scale applications.

Future research directions for 4-Ethoxy-1H-pyridin-2-one may explore its potential in emerging fields such as proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. The compound's structural features make it an interesting candidate for these cutting-edge therapeutic approaches that are revolutionizing drug discovery paradigms.

In conclusion, 4-Ethoxy-1H-pyridin-2-one (CAS No. 7020-68-0) represents a versatile chemical building block with significant potential across multiple scientific disciplines. Its applications in pharmaceutical research, material science, and specialty chemical synthesis continue to expand, driven by ongoing innovations in synthetic methodology and molecular design. As research into heterocyclic compounds advances, the importance of this ethoxy-substituted pyridinone derivative is likely to grow further.